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Compound of Interest

Compound Name:
5,6-Dibromohexahydro-2-

benzofuran-1,3-dione

Cat. No.: B1293882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a summary of currently available public information.

Significant gaps exist in the scientific literature regarding the detailed experimental protocols,

pharmacological activities, and mechanisms of action for 5,6-Dibromohexahydro-2-
benzofuran-1,3-dione.

Introduction
5,6-Dibromohexahydro-2-benzofuran-1,3-dione is a halogenated heterocyclic compound. Its

core structure is a hexahydro-2-benzofuran-1,3-dione, which is a saturated bicyclic ether with a

dione functional group. The presence of two bromine atoms on the cyclohexane ring at

positions 5 and 6 is a key feature of this molecule. While the broader class of benzofuran

derivatives has been extensively studied and is known for a wide range of biological activities,

including anticancer, antimicrobial, and anti-inflammatory properties, specific research on this

particular dibrominated derivative is exceptionally limited. This guide aims to consolidate the

known information and highlight areas where further research is critically needed.

Physicochemical Properties
The fundamental physicochemical properties of 5,6-Dibromohexahydro-2-benzofuran-1,3-
dione have been reported in various chemical supplier databases. A summary of these

properties is presented in Table 1 for easy reference.
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Table 1: Physicochemical Properties of 5,6-Dibromohexahydro-2-benzofuran-1,3-dione

Property Value Reference

CAS Number 23893-84-7 [1][2]

Molecular Formula C₈H₈Br₂O₃ [1][2]

Molecular Weight 311.96 g/mol [1][2]

Density 2.032 g/cm³ [1]

Boiling Point 408.4 °C at 760 mmHg [1]

Flash Point 200.8 °C [1]

Synthesis and Characterization
Detailed experimental protocols for the synthesis of 5,6-Dibromohexahydro-2-benzofuran-
1,3-dione are not readily available in the public domain. However, based on general organic

chemistry principles and known reactions for similar structures, a plausible synthetic route

could involve the Diels-Alder reaction between a brominated diene and maleic anhydride,

followed by hydrogenation.

Hypothetical Synthesis Workflow:

Brominated Diene

Diels-Alder Reaction

Maleic Anhydride

Dibromo-tetrahydro-2-benzofuran-1,3-dione Hydrogenation 5,6-Dibromohexahydro-2-benzofuran-1,3-dione

Click to download full resolution via product page

Caption: A potential synthetic pathway for 5,6-Dibromohexahydro-2-benzofuran-1,3-dione.

Characterization of the final product would typically involve standard analytical techniques to

confirm its structure and purity.
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Table 2: Standard Characterization Techniques

Technique Purpose

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To determine the chemical structure and

connectivity of atoms.

Infrared (IR) Spectroscopy
To identify the functional groups present in the

molecule.

Mass Spectrometry (MS)
To determine the molecular weight and

elemental composition.

Elemental Analysis
To determine the percentage composition of

elements.

X-ray Crystallography
To determine the three-dimensional structure of

the molecule in a crystalline state.

Potential Pharmacological Properties and Biological
Activity
There is currently no specific information in the scientific literature regarding the

pharmacological properties or biological activity of 5,6-Dibromohexahydro-2-benzofuran-1,3-
dione. However, the benzofuran scaffold is a well-established pharmacophore present in

numerous biologically active compounds. It is plausible that this dibrominated derivative could

exhibit some of the activities associated with this class of molecules.

Potential Areas of Investigation:

Anticancer Activity: Many benzofuran derivatives have shown potent cytotoxic effects against

various cancer cell lines.

Antimicrobial Activity: The benzofuran nucleus is a common feature in compounds with

antibacterial and antifungal properties.

Anti-inflammatory Activity: Certain benzofuran derivatives have demonstrated the ability to

modulate inflammatory pathways.
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Logical Relationship for Investigating Biological Activity:

5,6-Dibromohexahydro-2-benzofuran-1,3-dione

In Vitro Screening

Anticancer Assays Antimicrobial Assays Anti-inflammatory Assays

Hit Identification

Mechanism of Action Studies

In Vivo Studies

Lead Compound

Click to download full resolution via product page

Caption: A logical workflow for the biological evaluation of the target compound.

Experimental Protocols
Due to the absence of published research, detailed experimental protocols for 5,6-
Dibromohexahydro-2-benzofuran-1,3-dione are not available. The following are general
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protocols that could be adapted for the investigation of this compound.

General Protocol for In Vitro Cytotoxicity Assay (MTT Assay):

Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of 5,6-
Dibromohexahydro-2-benzofuran-1,3-dione (e.g., 0.1, 1, 10, 100 µM) and incubate for 48-

72 hours.

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at

37°C.

Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value.

Conclusion and Future Directions
5,6-Dibromohexahydro-2-benzofuran-1,3-dione is a compound with known basic physical

properties but a complete lack of published biological or detailed chemical data. The presence

of the benzofuran scaffold and bromine substituents suggests that it could be a candidate for

biological screening. Future research should focus on:

Developing and publishing a reliable synthetic route.

Thoroughly characterizing the compound using modern analytical techniques.

Screening for a wide range of biological activities, starting with anticancer and antimicrobial

assays.

If activity is found, elucidating the mechanism of action through further molecular and cellular

studies.
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The information presented in this guide should serve as a starting point for researchers

interested in exploring the properties and potential applications of this understudied molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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